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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652 Get Quote

This technical guide provides a comprehensive overview of 1,2-diaminoanthraquinone,

detailing its structural formula, key isomers, physicochemical properties, and significant

applications, particularly for researchers, scientists, and professionals in drug development.

Structural Formula and Isomerism
1,2-Diaminoanthraquinone is an organic compound derived from anthraquinone, a polycyclic

aromatic hydrocarbon.[1][2] Its structure consists of an anthraquinone core with two amino (-

NH2) groups substituted on the 1 and 2 positions of one of the aromatic rings. The molecular

formula for 1,2-diaminoanthraquinone is C₁₄H₁₀N₂O₂.[1][3]

The placement of the two amino groups on the anthraquinone framework allows for several

positional isomers. These isomers often exhibit distinct physical, chemical, and optoelectronic

properties due to differences in intramolecular hydrogen bonding, aromatic ring currents, and

molecular symmetry.[4][5][6] Key isomers of diaminoanthraquinone (DAAQ) include 1,4-DAAQ,

1,5-DAAQ, and 2,6-DAAQ.[4][6]
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Figure 1: Key Isomers of Diaminoanthraquinone
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Figure 1: Key Isomers of Diaminoanthraquinone

Physicochemical Properties
The isomers of diaminoanthraquinone possess distinct physicochemical properties. The

following table summarizes key quantitative data for 1,2-diaminoanthraquinone and its

common isomers for comparative analysis.
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Property
1,2-
Diaminoanthra
quinone

1,4-
Diaminoanthra
quinone

1,5-
Diaminoanthra
quinone

2,6-
Diaminoanthra
quinone

CAS Number 1758-68-5[1] 128-95-0 129-44-2[7] 131-14-6

Molecular

Formula
C₁₄H₁₀N₂O₂[1] C₁₄H₁₀N₂O₂ C₁₄H₁₀N₂O₂[7] C₁₄H₁₀N₂O₂

Molecular Weight 238.24 g/mol [1] 238.24 g/mol 238.24 g/mol 238.24 g/mol

Melting Point 289-291 °C 267-269 °C 319 °C 305-310 °C

Appearance Powder

Blue to black

crystalline

powder

Red-brown

needles or

powder

Red-brown

powder

Topological Polar

Surface Area
86.2 Å²[2] 86.2 Å² 86.2 Å² 86.2 Å²

Experimental Protocols & Applications
Synthesis
Aminoanthraquinones are important intermediates in the manufacturing of anthraquinone dyes.

[8] Industrial synthesis often involves the ammonolysis of precursor molecules. For instance, 1-

aminoanthraquinone can be synthesized efficiently via a continuous-flow method involving the

high-temperature ammonolysis of 1-nitroanthraquinone.[8] This process offers advantages in

productivity and cost-effectiveness.[8] While specific industrial processes for 1,2-
diaminoanthraquinone are less detailed in the provided results, analogous methods starting

from substituted anthraquinones are common.
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Figure 2: General Workflow for Ammonolysis Synthesis

Application in Nitric Oxide (NO) Detection
A significant application of 1,2-diaminoanthraquinone (DAQ) is its use as a fluorescent probe

for the direct detection of nitric oxide (NO) in living cells and tissues.[9][10] DAQ itself is non-

fluorescent but reacts with NO in the presence of oxygen to form a highly fluorescent triazole

derivative, DAA-TZ.[9][11] This reaction provides a basis for a convenient and sensitive

methodology for assessing NO production both in vivo and in vitro.[9]

Experimental Protocol Outline: NO Detection in Macrophage Cells

Cell Culture: Raw 264.7 macrophage cells are cultured under standard conditions.

Stimulation: To induce NO production, cells are stimulated with interferon-γ and

lipopolysaccharide. A control group remains unstimulated.
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Probe Loading: Both stimulated and unstimulated cells are loaded with a solution of 1,2-
diaminoanthraquinone.

Reaction: Inside the cells, DAQ reacts with the produced NO and intracellular oxygen to form

the fluorescent DAA-TZ product.[11]

Imaging: Confocal fluorescence microscopy is used to image the cells. The emission spectra

are analyzed to discriminate between any residual DAQ and the DAA-TZ product, confirming

the intracellular formation of the triazole.[11]

This method is valuable in studying the role of NO in various biological processes, including

neuronal death and signaling pathways.[9]

1,2-Diaminoanthraquinone (DAQ)
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Intracellular Environment
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Figure 3: Logical Flow of DAQ as a Nitric Oxide Probe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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